molecular formula C10H18O2 B8514076 3,7-Dimethyloct-3-enoic acid CAS No. 527754-85-4

3,7-Dimethyloct-3-enoic acid

Cat. No.: B8514076
CAS No.: 527754-85-4
M. Wt: 170.25 g/mol
InChI Key: QRZPCVWAZIQJMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,7-Dimethyloct-3-enoic acid is a useful research compound. Its molecular formula is C10H18O2 and its molecular weight is 170.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

527754-85-4

Molecular Formula

C10H18O2

Molecular Weight

170.25 g/mol

IUPAC Name

3,7-dimethyloct-3-enoic acid

InChI

InChI=1S/C10H18O2/c1-8(2)5-4-6-9(3)7-10(11)12/h6,8H,4-5,7H2,1-3H3,(H,11,12)

InChI Key

QRZPCVWAZIQJMA-UHFFFAOYSA-N

Canonical SMILES

CC(C)CCC=C(C)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 8.84 g (88.4 mmol, 3 eq) of chromium VI oxide in 25 mL of water in the presence of 8.2 mL of 95% sulphuric acid is added to a solution of 4.6 g (29.5 mmol, 1 eq) of (E)-3,7-dimethyloct-3-enol in 250 mL of acetone, at 0° C., while maintaining the temperature at 0° C. After addition, the reaction mixture is stirred for 15 minutes at 0° C. and the reaction is then quenched by adding 250 mL of water. The reaction medium is extracted with 2×250 mL of diethyl ether. The organic phases are combined, washed with saturated sodium chloride solution and dried over anhydrous sodium sulphate, and the residue is then filtered through silica gel: eluent (95/5→75/25 Cy/EtOAc).
Quantity
8.2 mL
Type
reactant
Reaction Step One
Quantity
4.6 g
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
8.84 g
Type
catalyst
Reaction Step One

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